Benzo[d]isoxazole-3,4-diamine hydrochloride

• Molecular Formula: C7H8ClN3O
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 1,2-benzoxazole-3,4-diamine;hydrochloride
• InChI: InChI=1S/C7H7N3O.ClH/c8-4-2-1-3-5-6(4)7(9)10-11-5;/h1-3H,8H2,(H2,9,10);1H
• InChI Key: LAGSTHXQAGAXLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)ON=C2N)N.Cl

Description

Benzo[d]isoxazole-3,4-diamine hydrochloride is a heterocyclic compound that belongs to the isoxazole family. Isoxazoles are five-membered rings containing one oxygen and one nitrogen atom at adjacent positions. This compound is of significant interest due to its potential biological activities and therapeutic applications .

Preparation Methods

The synthesis of Benzo[d]isoxazole-3,4-diamine hydrochloride typically involves cyclization reactions. One common method is the reaction of hydroximinoyl chlorides with terminal alkynes, often catalyzed by copper (I) or ruthenium (II) to form the isoxazole ring . Industrial production methods may involve microwave-assisted synthesis to enhance reaction rates and yields .

Chemical Reactions Analysis

Benzo[d]isoxazole-3,4-diamine hydrochloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the isoxazole ring.

Substitution: Common reagents for substitution reactions include halogens and sulfonamides, leading to the formation of various substituted isoxazoles.

Scientific Research Applications

Benzo[d]isoxazole-3,4-diamine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound is studied for its potential as an inhibitor of specific enzymes and proteins.

Medicine: Research indicates its potential use in developing drugs for treating cancer and other diseases.

Industry: It is used in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of Benzo[d]isoxazole-3,4-diamine hydrochloride involves binding to specific molecular targets, such as enzymes or receptors, and modulating their activity. This can lead to the inhibition of key pathways involved in disease progression, such as the BRD4 pathway in cancer .

Comparison with Similar Compounds

Benzo[d]isoxazole-3,4-diamine hydrochloride is compared with other isoxazole derivatives, such as:

3-ethylbenzo[d]isoxazole: Known for its potent BRD4 binding activities.

5-methylisoxazole: Studied for its antimicrobial properties.

2,3,5-substituted isoxazoles: Known for their diverse biological activities, including anticancer and antiviral properties.

This compound stands out due to its specific binding properties and potential therapeutic applications in cancer treatment .